Cas no 1805384-46-6 (Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805384-46-6
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4857737
• Update Time: 2025-05-23

Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-9(17)4-6-3-7(11(13)14)10(15)8(5-12)16-6/h3,11H,2,4-5,15H2,1H3
• InChI Key： OQAMUZHRXWPBRT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate

Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate, with the CAS number 1805384-46-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of an amino group, a bromomethyl group, and a difluoromethyl group introduces unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, ensuring higher yields and better purity. The incorporation of fluorinated groups has been particularly challenging, but innovative techniques such as fluorination via electrophilic substitution have proven to be effective.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its amino group can act as a nucleophilic site, facilitating reactions with electrophilic agents. This property has been exploited in the design of novel antitumor agents, where the compound serves as a precursor for more complex structures with enhanced biological activity. Additionally, the bromomethyl group provides opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The structural versatility of Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate also makes it an attractive candidate for use in polymer chemistry. The pyridine ring can act as a building block for constructing advanced materials with specific mechanical and electronic properties. Recent studies have demonstrated its potential in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their properties under external stimuli such as temperature or pH.

From a pharmacological perspective, this compound has been investigated for its potential as an antimicrobial agent. The combination of its amino and fluorinated groups contributes to its ability to disrupt bacterial membranes and inhibit enzymatic activity. Preliminary in vitro studies have shown promising results, suggesting that further research could lead to the development of novel antibiotics.

In conclusion, Ethyl 3-amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate (CAS No: 1805384-46-6) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.